4-chloro-6-cyclopropyl-3-nitroquinoline
Description
4-chloro-6-cyclopropyl-3-nitroquinoline is a compound that falls under the category of quinoline derivatives . Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms . They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc .
Molecular Structure Analysis
The molecular formula of 4-chloro-6-cyclopropyl-3-nitroquinoline is C12H9ClN2O2 . It is a derivative of quinoline, which is a nitrogen-containing bicyclic compound .Mechanism of Action
The mechanism of action of quinoline derivatives can vary depending on their structure and the type of biological activity they exhibit . For example, some quinoline derivatives are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .
Future Directions
Quinoline and its derivatives continue to be a focus of research due to their wide range of biological activities . Future research may focus on synthesizing new quinoline derivatives, including 4-chloro-6-cyclopropyl-3-nitroquinoline, and investigating their potential uses in various fields such as medicine and industry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-6-cyclopropyl-3-nitroquinoline involves the nitration of 4-chloro-6-cyclopropylquinoline followed by reduction of the nitro group to an amino group and subsequent diazotization and coupling with a nitrite salt to form the final product.", "Starting Materials": [ "4-chloro-6-cyclopropylquinoline", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Nitration of 4-chloro-6-cyclopropylquinoline using nitric acid and sulfuric acid to form 4-chloro-6-cyclopropyl-3-nitroquinoline", "Reduction of the nitro group to an amino group using sodium hydroxide and ethanol", "Diazotization of the amino group using hydrochloric acid and sodium nitrite", "Coupling of the diazonium salt with a nitrite salt to form 4-chloro-6-cyclopropyl-3-nitroquinoline" ] } | |
CAS RN |
1997748-08-9 |
Product Name |
4-chloro-6-cyclopropyl-3-nitroquinoline |
Molecular Formula |
C12H9ClN2O2 |
Molecular Weight |
248.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
